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Compound of Interest

Compound Name:
2-Chloro-4-methoxy-6-

phenylpyridine

Cat. No.: B15533048

Get Quote

Technical Guide: 2-Chloro-4-methoxy-6-
phenylpyridine
CAS No: 1805464-56-5 Formula: C₁₂H₁₀ClNO Molecular Weight: 219.67 g/mol [1]

Executive Summary
2-Chloro-4-methoxy-6-phenylpyridine is a trisubstituted pyridine scaffold serving as a critical

intermediate in the synthesis of bioactive small molecules, particularly in the fields of oncology

(kinase inhibitors) and immunology (GPCR antagonists). Its structural value lies in its

orthogonal reactivity profile: the 2-chloro position offers a site for precise nucleophilic or metal-

catalyzed substitution, the 4-methoxy group provides electronic modulation (donor effect), and

the 6-phenyl ring confers lipophilicity and steric directionality essential for binding affinity in

hydrophobic pockets.

This guide details the physicochemical properties, validated synthesis pathways, and reactivity

logic required for the effective utilization of this compound in high-throughput medicinal

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15533048#bc-rfq
https://www.bidepharm.com/products/851595-25-0.html
https://www.benchchem.com/product/b15533048/docs?utm_src=pdf-body#chemical-structure-and-properties-of-2-chloro-4-methoxy-6-phenylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure & Electronic Properties[2]
Structural Analysis
The molecule features a pyridine core substituted at the 2, 4, and 6 positions. This specific

substitution pattern creates a unique electronic environment:

2-Position (Chloro): Highly electrophilic due to the inductive withdrawal of the adjacent

nitrogen and the chlorine atom itself. This is the primary "warhead" for functionalization.

4-Position (Methoxy): An electron-donating group (EDG) via resonance (+M effect). This

substituent increases electron density in the ring, counteracting the electron-deficient nature

of the pyridine nitrogen, but specifically deactivates the 3- and 5-positions toward

electrophilic attack while stabilizing the ring against reduction.

6-Position (Phenyl): Provides a conjugated

-system that extends delocalization. It serves primarily as a hydrophobic anchor (Lipophilic
Efficiency element) in drug design.

Physicochemical Data
Property Value Note

Appearance
White to off-white crystalline

solid

Typical of aryl-substituted

pyridines

Melting Point 78–82 °C (Predicted)
Varies with crystal

packing/purity

Solubility
DCM, DMSO, EtOAc,

Methanol
Insoluble in water

LogP ~3.4 Moderately lipophilic

pKa ~2.5 (Conjugate acid)
Reduced basicity due to 2-Cl

and 6-Ph

Synthesis Pathways[4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15533048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two primary routes are established for the synthesis of 2-Chloro-4-methoxy-6-
phenylpyridine. The choice depends on the availability of starting materials and scale

requirements.

Route A: Selective Suzuki Coupling (Recommended)
This route utilizes commercially available 2,6-dichloro-4-methoxypyridine. The reaction relies

on the statistical probability and steric control to mono-arylate the pyridine.

Precursor: 2,6-Dichloro-4-methoxypyridine

Reagent: Phenylboronic acid (1.05 equiv)

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂

Mechanism: Oxidative addition preferentially occurs, but controlling mono- vs. bis-coupling is

critical.

Route B: Dehydroxy-Chlorination
This route builds the pyridine ring or modifies a pyridone precursor. It is preferred for large-

scale manufacturing where 4-methoxy-6-phenyl-2-pyridone is accessible.

Precursor: 4-Methoxy-6-phenylpyridin-2(1H)-one

Reagent: Phosphorus oxychloride (POCl₃)

Conditions: Reflux (80–100 °C), often with catalytic DMF.

Synthesis Logic Diagram (DOT)
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Figure 1: Convergent synthesis pathways showing the metal-catalyzed cross-coupling (Route

A) and the classical chlorination (Route B).

Experimental Protocol: Route A (Suzuki Coupling)
Objective: Selective mono-arylation of 2,6-dichloro-4-methoxypyridine.

Reagents:

2,6-Dichloro-4-methoxypyridine (1.0 equiv, 178 mg, 1.0 mmol)

Phenylboronic acid (1.1 equiv, 134 mg, 1.1 mmol)

Pd(PPh₃)₄ (5 mol%, 58 mg)

Na₂CO₃ (2.0 equiv, 212 mg) dissolved in minimal water

Solvent: 1,4-Dioxane/Water (4:1 v/v, 10 mL)

Procedure:

Degassing: Charge a reaction vial with the dichloro-pyridine, phenylboronic acid, and Pd

catalyst. Seal and purge with Argon for 5 minutes.

Solvation: Add the degassed Dioxane/Water solvent mixture via syringe.

Reaction: Heat the mixture to 90 °C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:1) or

LC-MS.

Note: If bis-phenyl product (2,6-diphenyl) is observed, reduce temperature to 70 °C and

add boronic acid dropwise.

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10

mL) and brine (10 mL).
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Purification: Dry organic layer over Na₂SO₄, concentrate in vacuo. Purify via flash column

chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Validation: Product should appear as a white solid. Confirm via ¹H NMR (Look for phenyl

protons @ 7.4-8.0 ppm and methoxy singlet @ ~3.9 ppm).

Reactivity & Applications
The utility of 2-Chloro-4-methoxy-6-phenylpyridine is defined by its ability to undergo

orthogonal transformations.

Primary Reactivity Vector: C-2 Substitution
The chlorine atom at C-2 is activated for Nucleophilic Aromatic Substitution (SₙAr) and Pd-

catalyzed Cross-Coupling.

SₙAr: Reacts with amines, thiols, or alkoxides. The presence of the electron-donating 4-OMe

group slightly deactivates this position compared to a 4-H pyridine, often requiring elevated

temperatures (>100 °C) or strong bases.

Buchwald-Hartwig: Efficient coupling with amines to form 2-amino-pyridines (kinase inhibitor

motifs).

Secondary Reactivity: O-Demethylation
The 4-methoxy group can be cleaved using BBr₃ or Pyridine·HCl to yield the 2-chloro-6-

phenylpyridin-4-ol. This reveals a phenol-like handle for etherification or conversion to a triflate

for further coupling.

Reactivity Flowchart (DOT)
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Figure 2: Divergent synthesis map illustrating the three primary functionalization pathways

available from the core scaffold.

Safety & Handling (GHS)
Signal Word:WARNING

Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Handling Protocols:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Ventilation: All solid handling and heating steps must be performed inside a certified

chemical fume hood.
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Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis

or oxidation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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